Cas no 2138311-50-7 (3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-)

• Product Name: 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-
• CAS No: 2138311-50-7
• MF: C₁₁H₂₁N₃OS
• MW: 243.368941068649
• CID: 5300586
• Update Time: 2025-10-29

3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-

• Inchi： 1S/C11H21N3OS/c1-4-15-8-7-14-10(6-5-9(2)3)12-13-11(14)16/h9H,4-8H2,1-3H3,(H,13,16)
• InChI Key： NVBVMJUFVIPFFN-UHFFFAOYSA-N
• SMILES： N1=C(CCC(C)C)N(CCOCC)C(=S)N1

Additional information on 3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-

3H-1,2,4-Triazole-3-thione, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-

3H-1,2,4-Triazole-3-thione, also known as thiazole thione, is a heterocyclic compound with a triazole ring fused to a thione group. This compound is of significant interest in the field of organic chemistry due to its unique structural properties and potential applications in drug design and materials science. The specific compound in question, 4-(2-ethoxyethyl)-2,4-dihydro-5-(3-methylbutyl)-3H-1,2,4-triazole-3-thione, has been studied extensively for its role in various chemical reactions and its potential as a building block in organic synthesis.

The structure of this compound consists of a triazole ring with a thione group at position 3. The substituents at positions 4 and 5 are an ethoxyethyl group and a 3-methylbutyl group, respectively. These substituents influence the compound's physical properties and reactivity. Recent studies have highlighted the importance of such substituted triazoles in the development of new pharmaceutical agents due to their ability to act as hydrogen bond donors and acceptors, which is crucial for drug-target interactions.

One of the key areas of research involving this compound is its application in the synthesis of bioactive molecules. For instance, thiazole thione derivatives have been explored for their potential as inhibitors of certain enzymes involved in diseases such as cancer and neurodegenerative disorders. The presence of the ethoxyethyl group and the 3-methylbutyl group in this compound provides additional functional diversity, making it a versatile starting material for further chemical modifications.

In terms of synthesis, this compound can be prepared through various methods, including cyclization reactions and nucleophilic substitutions. Recent advancements in catalytic techniques have made it possible to achieve higher yields and better selectivity in the synthesis process. For example, the use of transition metal catalysts has been reported to facilitate the formation of the triazole ring under mild conditions.

The stability and reactivity of this compound are also areas of active research. Studies have shown that the thione group can undergo various transformations, such as oxidation to form thiadiazoles or reduction to form thiolactams. These transformations open up new avenues for the design of more complex molecular architectures.

In conclusion, 3H-1,2,4-Triazole-3-thione, particularly its substituted derivative with an ethoxyethyl and 3-methylbutyl groups, is a valuable compound in organic chemistry with diverse applications. Its unique structure and reactivity make it an attractive candidate for further research and development in drug discovery and materials science.